1-(2-Hydroxyphenyl)pyrrolidine-2,5-dione
Overview
Description
1-(2-Hydroxyphenyl)pyrrolidine-2,5-dione is a chemical compound with the molecular formula C10H9NO3 and a molecular weight of 191.18 . It is used for research purposes .
Molecular Structure Analysis
The InChI code for 1-(2-Hydroxyphenyl)pyrrolidine-2,5-dione is 1S/C10H9NO3/c12-8-4-2-1-3-7(8)11-9(13)5-6-10(11)14/h1-4,12H,5-6H2 . This indicates the presence of a pyrrolidine ring with a 2-hydroxyphenyl group attached to it.Physical And Chemical Properties Analysis
1-(2-Hydroxyphenyl)pyrrolidine-2,5-dione is a solid substance that should be stored at room temperature .Scientific Research Applications
Drug Discovery
Pyrrolidine-2,5-diones, including 1-(2-Hydroxyphenyl)pyrrolidine-2,5-dione, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrrolidine ring and its derivatives have been described in the literature as bioactive molecules with target selectivity .
Treatment of Diabetes
Some pyrrolidine-2,5-diones have been prepared for therapeutic purposes such as diabetes . These compounds can be designed to interact with specific targets in the body, helping to regulate blood sugar levels .
Anti-Inflammatory Applications
Pyrrolidine-2,5-diones also show potential in the treatment of inflammation . They can be used to develop drugs that reduce inflammation in the body, which is beneficial for conditions like arthritis .
Antiepileptic Applications
These compounds have been used in the development of antiepileptic drugs . They can help control seizures in people with epilepsy, improving their quality of life .
Cancer Treatment
Pyrrolidine-2,5-diones have been used in the development of cancer treatments . They can be designed to target cancer cells specifically, reducing side effects and improving treatment outcomes .
Treatment of Depression
These compounds have also been used in the development of drugs for the treatment of depression . They can help regulate mood and reduce symptoms of depression .
Treatment of Infectious Diseases
Pyrrolidine-2,5-diones have been used in the development of drugs for the treatment of infectious diseases . They can be designed to target specific pathogens, helping to fight off infections .
Synthesis of Other Chemical Compounds
1-(2-Hydroxyphenyl)pyrrolidine-2,5-dione can be used as a starting material in the synthesis of other chemical compounds . Its unique structure makes it a versatile scaffold for the creation of a wide range of biologically active compounds .
Safety and Hazards
The safety information for 1-(2-Hydroxyphenyl)pyrrolidine-2,5-dione indicates that it may cause harm if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and getting medical advice/attention if you feel unwell .
Mechanism of Action
Target of Action
A related study suggests that pyrrolidine-2,5-dione derivatives can inhibit tubulin polymerization, which is crucial in the development of cancer drugs .
Mode of Action
Based on the information about related compounds, it can be inferred that it might interact with its targets, possibly inhibiting certain biochemical processes .
Biochemical Pathways
Given the potential inhibition of tubulin polymerization, it could impact the cell division process .
Result of Action
Based on the potential inhibition of tubulin polymerization, it could potentially disrupt cell division, thereby exhibiting anti-cancer activity .
properties
IUPAC Name |
1-(2-hydroxyphenyl)pyrrolidine-2,5-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO3/c12-8-4-2-1-3-7(8)11-9(13)5-6-10(11)14/h1-4,12H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGMHYVXVMJXSEK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)C2=CC=CC=C2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00229592 |
Source
|
| Record name | 2,5-Pyrrolidinedione, 1-(2-hydroxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00229592 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Hydroxyphenyl)pyrrolidine-2,5-dione | |
CAS RN |
79252-84-9 |
Source
|
| Record name | 2,5-Pyrrolidinedione, 1-(2-hydroxyphenyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0079252849 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,5-Pyrrolidinedione, 1-(2-hydroxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00229592 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(2-hydroxyphenyl)pyrrolidine-2,5-dione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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